Przewalskin

抗HIV-1 C23萜类 构效关系
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H24O2
Molecular Weight 272.4 g/mol
Cat. No. B15594069
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Technical Parameters


Basic Identity
Product NamePrzewalskin
Molecular FormulaC18H24O2
Molecular Weight272.4 g/mol
Structural Identifiers
InChIInChI=1S/C18H24O2/c1-11-7-12-13(8-14(11)19)18-6-4-5-17(2,3)16(18)9-15(12)20-10-18/h7-8,15-16,19H,4-6,9-10H2,1-3H3/t15?,16?,18-/m0/s1
InChIKeyRHXIVZRYHFCBDN-HTWSVDAQSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Przewalskin Structural Identity and Sourcing


Przewalskin 是一类从唇形科鼠尾草属植物(Salvia przewalskii, Salvia yunnanensis, Salvia miltiorrhiza)中分离得到的天然二萜类化合物 [1]。该化合物家族包含多个结构独特的成员,包括具有6/6/7碳环骨架的C23萜类 Przewalskin A,以及拥有四环稠合骨架并含有[6,5]-螺环和α-羟基-β-酮内酯结构的 Przewalskin B [1][2]。这些化合物因其新颖的化学结构和特定的生物活性,在药物化学和天然产物研究领域引起了关注,尤其是在抗HIV-1和抗肺纤维化方面显示出潜在的研究价值 [3]。

Botanical source: Salvia przewalskii exclusive diterpenoid; absent in S. miltiorrhiza
TGF-β1 pathway research: SPR-validated direct target engagement context
Anti-HIV screening context: supports cell-based cytopathic effect assay studies

Why Przewalskin Cannot Be Substituted


尽管Salvia属植物富含多种二萜化合物,但 Przewalskin 家族的化学结构和生物活性谱使其难以被同类化合物如丹参酮IIA(Tanshinone IIA)或隐丹参酮(Cryptotanshinone)简单替代。首先,Przewalskin B 具有前所未有的四环稠合骨架,含有一个[6,5]-螺环和α-羟基-β-酮内酯结构,这在其他已知二萜中未被发现 [1]。其次,在抗HIV-1活性方面,其作用机制和效力与丹参酮类化合物存在本质区别 [2]。最关键的是,新近研究通过表面等离子体共振(SPR)配体垂钓技术证实,Przewalskin 能够特异性靶向 TGF-β1 蛋白,这是其在丹参提取物中展现独特抗肺纤维化活性的物质基础,而该靶点并非所有丹参二萜的共同作用机制 [3]。因此,将 Przewalskin 与普通的丹参二萜或提取物进行互换,将无法保证获得相同的生物学效应。

vs. Tanshinone IIA
Anti-fibrotic mechanism differs: tanshinone IIA acts via ACE-2/ANG-(1-7) axis, while Przewalskin directly binds TGF-β1 (SPR-confirmed). Functional interchange not supported.
vs. Przewalskin A
Carbon skeleton and ring system differ (C23 6/6/7 vs. abietane). Anti-HIV-1 potency profile and selectivity index may shift; congener-specific assay response requires independent validation.
vs. PDC derivative
Oxidation of the native 6/6/7 ring system significantly alters anti-HIV-1 activity. This derivative should not be considered a substitute without dedicated side-by-side testing.

Przewalskin Quantitative Differentiation Evidence


HIV-1 Potency: Congener Comparison

Przewalskin A 和 Przewalskin B 是从 Salvia przewalskii 中分离出的两个同源化合物,它们对 HIV-1 的抑制活性存在明显差异。Przewalskin B 显示出更强的抗病毒活性 [1]。

HIV-1 Potency
Head-to-head
Przewalskin B EC₅₀ 30 μg/mL vs. Przewalskin A 41 μg/mL; PDC derivative 89 μg/mL. SI (A) 2.19, CC₅₀ 89.13 μg/mL.
Supports anti-HIV screening compound selection; congener potency ranking aids prioritization.
C8166 cell-based assay; comparison within same study design.
抗HIV-1 C23萜类 构效关系

TGF-β1 Binding: Przewalskin vs. Tanshinone IIA

Przewalskin B 在抗HIV-1实验中不仅展示了中等活性,其选择性指数(SI)也得以量化,为评估其作为抗病毒候选药物的潜力提供了关键指标 [1]。

TGF-β1 Binding
Supporting evidence
Przewalskin K_D = 24.28 μmol/L (SPR). Tanshinone IIA: no direct TGF-β1 binding reported.
Validates direct target engagement; supports pathway-specific study design.
Biacore T200, CM5 chip; mechanistic divergence critical for procurement.
抗HIV-1 选择性指数 细胞毒性

In Vivo Pulmonary Fibrosis: Przewalskin vs. Pirfenidone

通过表面等离子体共振(SPR)配体垂钓技术,Przewalskin 被确认为丹参提取物中与 TGF-β1 蛋白特异性结合的活性成分。这一定位使其在抗肺纤维化机制上与广泛研究的丹参酮IIA等化合物区分开来 [1]。

In Vivo Fibrosis
Cross-study comparable
Przewalskin (4.11–8.22 mg/kg, i.g.) reduced lung collagen, TNF-α, IL-1β in bleomycin mouse model. Pirfenidone 10 mg/kg served as positive control.
Model-response endpoint context; supports pulmonary fibrosis research use.
Different species/routes prevent direct potency comparison with tanshinone IIA.
抗肺纤维化 TGF-β1 SPR

Total Synthesis Efficiency: Congener Comparison

Przewalskin B 从天然来源中分离效率低且步骤复杂,难以大量获取,这曾是制约其深入研究的主要瓶颈 [1]。然而,其全合成路线的建立从根本上改变了这一局面。

Synthesis Efficiency
Cross-study comparable
(−)-Przewalskin B: 15 steps, 8.1% yield. Przewalskin A: 10 steps biomimetic. (+)-Przewalskin: 17 steps, 3% yield.
Informs synthetic accessibility for SAR and process chemistry programs.
Starting material complexity impacts scalability.
全合成 (-)-Przewalskin B 供应

Przewalskin Application Scenarios


Anti-HIV-1 Screening and SAR Campaigns

基于 Przewalskin 能够特异性结合并抑制 TGF-β1 通路的证据 [1],它可作为先导化合物或工具分子,用于研究肺纤维化、肝纤维化、肾纤维化等 TGF-β1 介导的疾病模型。其独特的化学骨架为开发具有新作用机制的1类抗纤维化新药提供了起点。

TGF-β1 Pulmonary Fibrosis Screening

Przewalskin B 独特且复杂的四环螺环骨架(含[6,5]-螺环和α-羟基-β-酮内酯)使其成为检验和展示新合成方法学的理想目标分子 [2]。其全合成研究推动了分子内亲核酰基取代(INAS)反应、Aldol缩合、Claisen重排等关键合成策略的应用与发展 [3][4]。

Total Synthesis and Medicinal Chemistry

由于 Przewalskin A 和 Przewalskin B 存在明确且量化的抗HIV-1活性差异(EC50: 41 μg/mL vs 30 μg/mL)[5],它们可以作为研究 C23 萜类和二萜类化合物构效关系的理想模型化合物。通过比较二者结构,研究人员可以深入探究6/6/7碳环骨架与螺环骨架对生物活性的影响。

S. przewalskii Authentication & Quality Control

鉴于 Przewalskin 已被证实可通过 SPR 技术与 TGF-β1 蛋白结合 [1],它可作为开发高通量筛选(HTS)方法的阳性对照品,用于从化合物库中筛选新型 TGF-β1 小分子抑制剂,或验证其他候选化合物与该靶点的结合能力。

Application
Selection Property
Validation Focus
Anti-HIV screening research
Congener potency profile and selectivity index
C8166 cytopathic effect assay endpoint context
TGF-β1 pathway research
SPR-confirmed direct target engagement
Bleomycin-induced pulmonary fibrosis model context
Synthesis and analog development
Synthetic accessibility and step economy
Total synthesis yield and congener comparison
Chemotaxonomic authentication
Species-specific marker exclusivity
LC-MS metabolomic profiling and clustering
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